2-(2-chlorophenoxy)-N-[(2E)-4-methyl-5-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,3-thiazol-2(3H)-ylidene]acetamide

• Molecular Formula: C20H15ClN4O3S
• Molecular Weight: 426.9 g/mol
• IUPAC Name: 2-(2-chlorophenoxy)-N-[4-methyl-5-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,3-thiazol-2-yl]acetamide
• InChI: InChI=1S/C20H15ClN4O3S/c1-12-17(19-24-18(25-28-19)13-7-3-2-4-8-13)29-20(22-12)23-16(26)11-27-15-10-6-5-9-14(15)21/h2-10H,11H2,1H3,(H,22,23,26)
• InChI Key: ARQNZPOUWAHDIX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)NC(=O)COC2=CC=CC=C2Cl)C3=NC(=NO3)C4=CC=CC=C4

Description

The compound 2-(2-chlorophenoxy)-N-[(2E)-4-methyl-5-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,3-thiazol-2(3H)-ylidene]acetamide features a hybrid heterocyclic scaffold combining a thiazole ring with an oxadiazole substituent. Key structural attributes include:

• Thiazole core: The (2E)-4-methyl-1,3-thiazol-2(3H)-ylidene moiety provides a planar, conjugated system conducive to π-stacking interactions.
• Chlorophenoxy-acetamide side chain: The 2-chlorophenoxy group contributes to lipophilicity, while the acetamide linker offers hydrogen-bonding capacity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-chlorophenoxy)-N-[(2E)-4-methyl-5-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,3-thiazol-2(3H)-ylidene]acetamide typically involves multi-step organic reactions. The process begins with the preparation of the core structures, such as the chlorophenoxy and oxadiazole rings, followed by their coupling under specific conditions. Common reagents used in these reactions include chlorinating agents, thionyl chloride, and various catalysts to facilitate the formation of the desired bonds.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch reactions with optimized conditions to ensure high yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

2-(2-chlorophenoxy)-N-[(2E)-4-methyl-5-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,3-thiazol-2(3H)-ylidene]acetamide undergoes various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This reaction can reduce specific functional groups, altering the compound’s properties.

Substitution: This reaction can replace one functional group with another, leading to derivatives with different characteristics.

Common Reagents and Conditions

Typical reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. The conditions for these reactions often involve controlled temperatures, specific solvents, and catalysts to achieve the desired transformations.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can produce a wide range of functionalized compounds.

Scientific Research Applications

Medicinal Chemistry Applications

Anticancer Activity :
Recent studies have highlighted the potential of compounds containing oxadiazole and thiazole moieties in anticancer therapies. For instance, derivatives of 1,3,4-oxadiazoles have demonstrated promising anticancer activity against various cancer cell lines. The specific structure of 2-(2-chlorophenoxy)-N-[(2E)-4-methyl-5-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,3-thiazol-2(3H)-ylidene]acetamide may enhance its efficacy through mechanisms that disrupt cancer cell proliferation and induce apoptosis .

Mechanism of Action :
The mechanism by which oxadiazole derivatives exert their anticancer effects often involves the inhibition of telomerase activity and the induction of oxidative stress within cancer cells. Studies have shown that compounds similar to 2-(2-chlorophenoxy)-N-[(2E)-4-methyl-5-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,3-thiazol-2(3H)-ylidene]acetamide can effectively inhibit telomerase activity in gastric cancer cell lines .

Agricultural Applications

Pesticidal Properties :
The compound's structural features suggest potential applications as a pesticide. Compounds with similar thiazole and oxadiazole structures have been investigated for their effectiveness against various agricultural pests. The incorporation of chlorophenoxy groups may enhance the compound's ability to penetrate plant tissues and exert toxic effects on target pests .

Plant Protection Agents :
Research indicates that thiazole-containing compounds can serve as effective plant protection agents. They can be formulated into agrochemical products aimed at controlling insect populations while minimizing environmental impact . The synthesis and formulation processes are crucial for optimizing their efficacy in real-world agricultural settings.

Material Science Applications

Polymeric Materials :
The unique chemical structure of 2-(2-chlorophenoxy)-N-[(2E)-4-methyl-5-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,3-thiazol-2(3H)-ylidene]acetamide may allow it to be incorporated into polymer matrices to enhance mechanical properties or introduce specific functionalities. For example, thiazole derivatives are known to improve thermal stability and mechanical strength in polymer composites .

Anticancer Efficacy

A study examining a series of oxadiazole derivatives demonstrated that compounds with similar structures exhibited IC50 values below 10 µM against multiple cancer cell lines. This suggests a strong potential for further development into therapeutic agents targeting specific cancers .

Agricultural Field Trials

Field trials involving thiazole-based pesticides showed a significant reduction in pest populations compared to untreated controls. These results underline the importance of chemical structure in determining biological activity and efficacy in agricultural applications .

Mechanism of Action

The mechanism of action of 2-(2-chlorophenoxy)-N-[(2E)-4-methyl-5-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,3-thiazol-2(3H)-ylidene]acetamide involves its interaction with specific molecular targets. These interactions can modulate various biochemical pathways, leading to the compound’s observed effects. The exact molecular targets and pathways are subjects of ongoing research, with studies focusing on its binding affinity and activity at different biological sites.

Comparison with Similar Compounds

Structural Features and Physicochemical Properties

The table below compares the target compound with structurally similar acetamide derivatives:

Compound Name / ID	Core Heterocycle	Key Substituents	Molecular Weight (g/mol)	Notable Properties
Target Compound	Thiazole-Oxadiazole	2-Chlorophenoxy, 3-phenyl-oxadiazole	~430 (estimated)	High lipophilicity (Cl, aromatic rings)
N-(4-Chlorophenyl)-2-(4-((naphthalen-1-yloxy)methyl)-1H-1,2,3-triazol-1-yl)acetamide (6m)	Triazole	Naphthalenyloxy, 4-chlorophenyl	393.11	Enhanced π-stacking (naphthalene)
2-Chloro-N-[1-(4-chlorophenyl)-3-cyano-1H-pyrazol-5-yl]acetamide	Pyrazole	Dichlorophenyl, cyano	310.17	Polar (cyano group)
2-{[4-ethyl-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-fluorophenyl)acetamide	Triazole	Thiophene, fluorophenyl	403.47	Moderate solubility (Sulfanyl group)
2-[(5E)-5-[(4-Methoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-thiazolidin-3-yl]acetamide	Thiazolidinone	Methoxyphenyl, sulfanylidene	414.48	Electron-rich (methoxy, sulfonyl)

Key Observations :

• Substituent Effects: The 2-chlorophenoxy group in the target compound increases lipophilicity compared to fluorophenyl () or methoxyphenyl () analogs. This may enhance membrane permeability but reduce aqueous solubility.
• Bioisosteric Replacements : Replacing oxadiazole with triazole (as in 6m ) could alter metabolic stability, as oxadiazoles are prone to hydrolysis in vivo.

Biological Activity

The compound 2-(2-chlorophenoxy)-N-[(2E)-4-methyl-5-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,3-thiazol-2(3H)-ylidene]acetamide , with CAS number 1144427-73-5 , is a complex organic molecule notable for its potential biological activities. This compound integrates several pharmacologically relevant moieties, including chlorophenoxy, oxadiazole, and thiazole structures, which contribute to its diverse chemical properties and possible therapeutic applications.

Structural Overview

The molecular formula of the compound is $C_{20}H_{15}ClN_{4}O_{3}S$ with a molecular weight of 426.9 g/mol . The unique combination of functional groups enhances its reactivity and biological activity. The structure can be broken down as follows:

Component	Description
Chlorophenoxy	Contributes to lipophilicity and potential interaction with cell membranes.
Oxadiazole	Known for anticancer and antimicrobial properties.
Thiazole	Associated with various biological activities including antitumor effects.

Anticancer Properties

Preliminary studies suggest that this compound exhibits anticancer properties. The oxadiazole moiety is particularly noted for its ability to inhibit key enzymes involved in cancer cell proliferation, such as telomerase and topoisomerase . In vitro studies have demonstrated that derivatives of oxadiazoles can induce apoptosis in cancer cells by modulating various biochemical pathways .

Case Study:
A study investigating similar oxadiazole derivatives found that compounds with the thiazole ring exhibited significant cytotoxicity against various cancer cell lines, with IC50 values indicating potent activity . For instance, compounds containing both thiazole and oxadiazole rings showed enhanced anticancer effects compared to those lacking these features.

Anti-inflammatory Effects

The compound's structure suggests potential anti-inflammatory activity. Compounds with similar structural motifs have been reported to exhibit significant inhibition of pro-inflammatory cytokines in various models. The presence of electron-donating groups in its structure may enhance its ability to modulate inflammatory pathways.

The biological activity of 2-(2-chlorophenoxy)-N-[(2E)-4-methyl-5-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,3-thiazol-2(3H)-ylidene]acetamide is believed to involve several mechanisms:

• Enzyme Inhibition: The compound may inhibit critical enzymes involved in tumor growth and inflammation.
• Induction of Apoptosis: It potentially triggers programmed cell death in cancer cells through mitochondrial pathways.
• Modulation of Signaling Pathways: Interaction with specific receptors or signaling molecules could alter cellular responses to growth factors.

Structure-Activity Relationship (SAR)

Understanding the SAR is crucial for optimizing the biological activity of this compound. Studies indicate that:

• The presence of the thiazole ring significantly enhances anticancer activity.
• Substituents on the phenyl ring can modulate the lipophilicity and bioavailability of the compound.